Cas no 1354819-36-5 (6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine)

• Product Name: 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine
• CAS No: 1354819-36-5
• MF: C₁₃H₁₀ClF₃N₂O
• MW: 302.679512500763
• CID: 4696263
• Update Time: 2025-06-25

6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine
• 6-chloro-4-(2-methoxy-5-(trifluoromethyl)phenyl)-3-methylpyridazine
• 6-Chloro-4-[2-methoxy-5-(trifluoromethyl)phenyl]-3-methylpyridazine
• YETKXYDWPRKFRK-UHFFFAOYSA-N

• Inchi： 1S/C13H10ClF3N2O/c1-7-9(6-12(14)19-18-7)10-5-8(13(15,16)17)3-4-11(10)20-2/h3-6H,1-2H3
• InChI Key： YETKXYDWPRKFRK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)N=N1)C1C=C(C(F)(F)F)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 35

Additional information on 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine

Introduction to 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine (CAS No. 1354819-36-5)

6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine, identified by its Chemical Abstracts Service (CAS) number 1354819-36-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that has been extensively studied for its potential biological activities. The presence of multiple functional groups, including a chloro substituent, a methoxy group, and a trifluoromethyl group, contributes to its unique chemical properties and makes it a promising candidate for further exploration in drug discovery.

The molecular structure of 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine features a pyridazine core substituted with various aromatic and aliphatic groups. The chloro group at the 6-position enhances electrophilic aromatic substitution reactions, while the methoxy and trifluoromethyl groups at the 2- and 5-positions of the phenyl ring introduce both electron-donating and electron-withdrawing effects, respectively. These modifications not only influence the compound's reactivity but also its potential biological interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyridazine derivatives have emerged as a valuable scaffold in this endeavor due to their diverse pharmacological profiles. Studies have demonstrated that compounds within this class can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine suggests that it may interact with biological targets in unique ways, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features such as the chloro, methoxy, and trifluoromethyl groups can be leveraged to optimize pharmacokinetic and pharmacodynamic properties. For instance, the trifluoromethyl group is known to increase metabolic stability and binding affinity, which are critical factors in drug design. Similarly, the methoxy group can enhance solubility and bioavailability, further improving the compound's therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been particularly useful in understanding how 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine might interact with target proteins. These studies have hinted at potential binding sites that could be exploited for therapeutic intervention. For example, preliminary data suggests that this compound may inhibit enzymes involved in cancer cell proliferation or modulate signaling pathways associated with inflammation.

The synthesis of 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as cross-coupling reactions, palladium catalysis, and flow chemistry have enabled chemists to construct complex scaffolds with high precision. These advancements not only streamline the synthesis process but also allow for rapid screening of analogues to identify more potent derivatives.

The pharmacological evaluation of 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine is ongoing and involves both in vitro and in vivo studies. In vitro assays are crucial for initial screening to assess cytotoxicity, enzyme inhibition, and receptor binding affinity. Preliminary results from these assays have shown promising activity against certain cancer cell lines, indicating that this compound may have therapeutic value in oncology. Additionally, animal models are being utilized to evaluate its safety profile and pharmacokinetic behavior.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug properties. In particular, trifluoromethyl groups are widely recognized for their ability to enhance metabolic stability by resisting oxidative degradation. This characteristic is particularly valuable for drugs that require long half-lives or multiple daily dosing regimens. Furthermore, fluorine atoms can influence electronic properties, leading to increased binding affinity to biological targets.

The methoxy group in 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine also plays a critical role in determining its biological activity. Methoxy-substituted aromatic compounds are known to exhibit various pharmacological effects due to their ability to modulate enzyme function and receptor interactions. In some cases, methoxy groups can increase water solubility, which is essential for oral bioavailability. Additionally, they can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

As research continues to uncover new applications for pyridazine derivatives, compounds like 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine are likely to play an increasingly important role in drug development pipelines. The unique combination of structural features makes it a versatile scaffold that can be modified to target a wide range of diseases. Future studies will focus on optimizing synthetic routes, exploring novel derivatives, and conducting comprehensive preclinical evaluations.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify promising candidates based on structural features alone. These tools have already been used successfully to predict the activity of numerous compounds before they are synthesized or tested experimentally. As such technologies continue to evolve, they will undoubtedly accelerate the development of new therapies based on molecules like 6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine.

In conclusion,6-Chloro-4-(2-methoxy-5-(trifluoromethyl)-phenyl)-3-methylpyridazine (CAS No. 1354819-36-5) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its complex structure and diverse functional groups make it an intriguing candidate for further research into novel treatments for various diseases including cancer and inflammatory disorders.